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Compound of Interest

Compound Name: Flt3-IN-15

Cat. No.: B12414410 Get Quote

Disclaimer: As of the latest update, a specific Safety Data Sheet (SDS) for Flt3-IN-15 is not

publicly available. The following guidance is based on the safety information for a structurally

similar compound, Flt3-IN-3, general laboratory safety protocols for handling potent chemical

compounds, and available toxicological data for Flt3-IN-15. It is imperative to supplement this

information with a thorough risk assessment conducted by your institution's environmental

health and safety (EHS) department before commencing any work.

Flt3-IN-15 is a highly potent and orally active Flt3 inhibitor.[1] Due to its potency, extreme

caution should be exercised during handling to prevent exposure. The following sections

provide essential safety and logistical information for researchers, scientists, and drug

development professionals.

Hazard Identification and Toxicological Information
Based on the available data for similar compounds and preliminary data for Flt3-IN-15, the

primary hazards are anticipated to be acute oral toxicity and high aquatic toxicity.[2]

Known Hazards:

Acute Oral Toxicity: A safety data sheet for the related compound Flt3-IN-3 classifies it as

"Harmful if swallowed" (Acute toxicity, Oral, Category 4).[2]

Aquatic Toxicity: Flt3-IN-3 is classified as "Very toxic to aquatic life with long lasting effects"

(Acute aquatic toxicity, Category 1; Chronic aquatic toxicity, Category 1).[2]
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Toxicological Data for Flt3-IN-15:

Data Point Value Species Route Source

IC₅₀ (FLT3) 0.87 nM - In vitro [1]

IC₅₀

(FLT3/D835Y)
0.32 nM - In vitro [1]

GI₅₀ (MV4-11

cells)
1 nM - In vitro [1]

LD₅₀ 4,950 mg/kg Female Mouse Oral [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure risk. The following PPE is

recommended when handling Flt3-IN-15 in its solid form or in solution.
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PPE Category Recommendation Rationale

Eye/Face Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

Protects eyes from dust

particles and liquid splashes.

Hand Protection

Nitrile gloves (minimum

thickness of 0.11 mm) with a

breakthrough time of at least

480 minutes.[3] Double-gloving

is recommended.

Provides a barrier against skin

contact. Double-gloving offers

additional protection in case

the outer glove is

compromised.

Body Protection

A fully buttoned lab coat. For

larger quantities or when there

is a higher risk of

contamination, a disposable

chemical-resistant gown or

coveralls should be worn.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For handling the powder

outside of a certified chemical

fume hood or other ventilated

enclosure, a NIOSH-approved

respirator (e.g., N95 or higher)

is recommended.

Prevents inhalation of fine

powder, which can be a

primary route of exposure.

Foot Protection Closed-toe shoes. Protects feet from spills.

Handling and Storage Procedures
Engineering Controls:

Ventilation: All handling of Flt3-IN-15 powder should be conducted in a certified chemical

fume hood, a glove box, or a similar ventilated enclosure to minimize inhalation exposure.[2]
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Safety Equipment: An eyewash station and a safety shower should be readily accessible in

the work area.[4]

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: Weigh the powdered compound in a fume hood on a tared weigh boat. Use

appropriate tools (e.g., anti-static spatula) to minimize aerosolization.

Solution Preparation: When preparing solutions, add the solvent to the vial containing the

Flt3-IN-15 powder slowly to avoid splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke

in the laboratory.[2] Wash hands thoroughly after handling the compound, even if gloves

were worn.[2][3]

Storage:

Store Flt3-IN-15 in a tightly sealed container in a cool, well-ventilated area.[2]

For long-term storage, it is recommended to store the powder at -20°C and solutions at

-80°C.[2]

Keep away from direct sunlight and sources of ignition.[2]

Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. Seek medical attention if irritation persists.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention and show the container or label to the medical personnel.[2]

Spill Response:

Evacuate: Immediately evacuate the area and restrict access.

Ventilate: Ensure the area is well-ventilated (if it is safe to do so).

Contain: For small spills, carefully cover the spill with an absorbent material (e.g.,

vermiculite, sand, or earth).

Clean-up: Wearing appropriate PPE, gently sweep or scoop the absorbed material into a

labeled, sealable container for hazardous waste disposal. Avoid creating dust.

Decontaminate: Clean the spill area with a suitable detergent and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All waste materials contaminated with Flt3-IN-15 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste (e.g., used gloves, bench paper, weigh

boats, pipette tips) in a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Flt3-IN-15 in a labeled, sealed, and

chemically compatible hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's EHS

department in accordance with local, state, and federal regulations.[3][4] Do not dispose of

Flt3-IN-15 down the drain or in the regular trash.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://dcchemicals.com/msds/MSDS_DC44219.html
https://www.benchchem.com/product/b12414410?utm_src=pdf-body
https://www.benchchem.com/product/b12414410?utm_src=pdf-body
https://resources.rndsystems.com/pdfs/msds/FAB308RT.pdf
http://www.ulab360.com/files/prod/manuals/201312/03/445392001.pdf
https://www.benchchem.com/product/b12414410?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing the Biological Context and Experimental
Workflow
Flt3 Signaling Pathway
The Fms-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a crucial role in

the proliferation, survival, and differentiation of hematopoietic progenitor cells. Upon binding of

its ligand (FL), FLT3 dimerizes and autophosphorylates, activating downstream signaling

pathways such as PI3K/AKT, RAS/MAPK, and STAT5. In certain leukemias, mutations in FLT3

can lead to its constitutive activation, promoting uncontrolled cell growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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